molecular formula C15H17Cl2N2O3P B14420885 Phosphonic diamide, P-(dichloromethyl)-N,N'-bis(4-methoxyphenyl)- CAS No. 85437-66-7

Phosphonic diamide, P-(dichloromethyl)-N,N'-bis(4-methoxyphenyl)-

Cat. No.: B14420885
CAS No.: 85437-66-7
M. Wt: 375.2 g/mol
InChI Key: VAEHXBYQKGLXOJ-UHFFFAOYSA-N
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Description

Phosphonic diamide, P-(dichloromethyl)-N,N’-bis(4-methoxyphenyl)- is a specialized organophosphorus compound It is characterized by the presence of a phosphonic diamide group, a dichloromethyl group, and two 4-methoxyphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of phosphonic diamide, P-(dichloromethyl)-N,N’-bis(4-methoxyphenyl)- typically involves the reaction of dichloromethylphosphonic dichloride with N,N’-bis(4-methoxyphenyl)amine. The reaction is carried out under controlled conditions, often in the presence of a base to neutralize the hydrochloric acid formed during the reaction. The reaction can be represented as follows:

Cl2P(CHCl)+2H2N(C6H4OCH3)  \text{Cl}_2\text{P}(CHCl) + 2 \text{H}_2\text{N}(C_6H_4OCH_3) \rightarrow \ Cl2​P(CHCl)+2H2​N(C6​H4​OCH3​)→ 

Properties

CAS No.

85437-66-7

Molecular Formula

C15H17Cl2N2O3P

Molecular Weight

375.2 g/mol

IUPAC Name

N-[dichloromethyl-(4-methoxyanilino)phosphoryl]-4-methoxyaniline

InChI

InChI=1S/C15H17Cl2N2O3P/c1-21-13-7-3-11(4-8-13)18-23(20,15(16)17)19-12-5-9-14(22-2)10-6-12/h3-10,15H,1-2H3,(H2,18,19,20)

InChI Key

VAEHXBYQKGLXOJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)NP(=O)(C(Cl)Cl)NC2=CC=C(C=C2)OC

Origin of Product

United States

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